2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-[1-(2-methylphenyl)-5-phenylimidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C22H23N3OS/c1-17-9-5-6-12-19(17)25-20(18-10-3-2-4-11-18)15-23-22(25)27-16-21(26)24-13-7-8-14-24/h2-6,9-12,15H,7-8,13-14,16H2,1H3
• InChI Key: HLSYKNPHFOOGJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CN=C2SCC(=O)N3CCCC3)C4=CC=CC=C4
• Molecular Formula: C22H23N3OS
• Molecular Weight: 377.5 g/mol

Description

2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone, also known as PTPI, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

• Antiviral and Antimicrobial Applications : The synthesis of heterocyclic compounds, including imidazole derivatives, has been explored for their potential antiviral and antimicrobial activities. For instance, research on the synthesis, reactions, and evaluation of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone derivatives demonstrated potential antiviral activity against HSV1 and HAV-MBB, underscoring the relevance of heterocyclic chemistry in developing new therapeutic agents (Attaby et al., 2006).

• Optical and Electronic Properties : The study of 1,3-diarylated imidazo[1,5-a]pyridine derivatives revealed their utility in creating low-cost emitters with large Stokes' shifts, indicating applications in materials science for developing luminescent materials and optical sensors (Volpi et al., 2017).

• Catalysis and Chemical Synthesis : Research on air-stable Ruthenium(II)-NNN pincer complexes for coupling aromatic diamines and alcohols to 1H-benzo[d]imidazoles showcased the utility of these complexes in facilitating chemical transformations, highlighting applications in synthetic chemistry and catalysis (Li et al., 2018).

• Anticancer Activity : The synthesis and biological evaluation of new imidazole-based heterocycles for their antimicrobial, antioxidant, anti-hemolytic, and cytotoxic activities indicate the potential of these compounds in pharmaceutical research, particularly in developing new anticancer therapies (Abdel-Wahab et al., 2011).

• Conducting Polymers : The development of conducting polymers based on di(thiophen-2-yl)-1H-pyrrole derivatives showcases the application of these materials in electronics and sensor technology, offering insights into the design of new conducting materials with tailored properties (Pandule et al., 2014).